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Compound of Interest

Compound Name: Tixanox sodium

Cat. No.: B1262176 Get Quote

This guide provides crucial safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle Tixanox (Naproxen

Sodium). Adherence to these procedures is vital for ensuring personal safety and maintaining a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Tixanox sodium, which can cause skin and serious eye irritation, it is

imperative to use appropriate personal protective equipment.[1][2] The following table

summarizes the required PPE for various handling procedures.
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Activity Gloves Gown Eye Protection
Respiratory

Protection

Receiving &

Unpacking

Chemotherapy-

rated gloves

(ASTM D6978)

[3]

Disposable, low-

permeability

gown[3]

Safety glasses or

goggles[4]

Not generally

required

Compounding/W

eighing

Two pairs of

chemotherapy-

rated gloves[5]

Disposable,

solid-front, cuffed

gown[5]

Safety goggles

and face

shield[6]

N-95 respirator if

not in a C-PEC*

Administration

Two pairs of

chemotherapy-

rated gloves[5]

Disposable, low-

permeability

gown[7]

Safety goggles

or glasses[2]

Not generally

required

Spill Cleanup

Two pairs of

chemotherapy-

rated gloves

Disposable, low-

permeability

gown

Safety goggles

and face shield
N-95 respirator

Waste Disposal

Two pairs of

chemotherapy-

rated gloves[6]

Disposable, low-

permeability

gown

Safety glasses or

goggles

Not generally

required

*C-PEC: Containment Primary Engineering Control (e.g., a biological safety cabinet)

Handling and Storage Procedures
Engineering Controls: All handling of Tixanox sodium powder should occur within a certified

Containment Primary Engineering Control (C-PEC), such as a Class II Biological Safety

Cabinet (BSC) or an isolator, to minimize inhalation exposure.[8] The work surface should be

covered with a disposable, absorbent, plastic-backed pad.[6]

Safe Handling Practices:

Avoid the formation of dust during handling.[4]

Wash hands thoroughly with soap and water before donning and after removing gloves.[5][7]
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Do not eat, drink, smoke, or apply cosmetics in areas where Tixanox sodium is handled.[5]

Ensure safety showers and eyewash stations are readily accessible.[4]

Storage: Store Tixanox sodium in a tightly sealed container in a dry, well-ventilated area at

room temperature.[9][10] Keep it away from incompatible materials and sources of ignition.[9]

[10]

Spill Management and Disposal Plan
Spill Cleanup:

Evacuate and restrict access to the spill area.

Don the appropriate PPE as outlined in the table above.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and any contaminated debris into a designated

hazardous waste container.

Clean the spill area with an appropriate deactivating agent, followed by a thorough washing

with soap and water.

Waste Disposal:

All disposable PPE (gloves, gowns, shoe covers) used during handling should be considered

contaminated and disposed of in a designated biohazard or chemotherapy waste container.

[3]

Sharps, such as needles and syringes, must be placed in a sharps container without being

crushed, clipped, or capped.[7]

Dispose of all Tixanox sodium waste in accordance with local, regional, and national

regulations for hazardous materials.[4][9]
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Experimental Workflow for Handling Tixanox
Sodium
The following diagram outlines the standard procedure for safely handling Tixanox sodium
from receipt to disposal.

1. Receipt and Inspection
(Wear Gloves & Gown)

2. Preparation in C-PEC*
(Double Gloves, Gown, Eye Protection)

3. Weighing and Compounding
(Use of Absorbent Pads)

4. Experimental Use
(Appropriate PPE for Task)

5. Decontamination of Surfaces

6. Waste Segregation
(Sharps, PPE, Chemical Waste)

7. Disposal
(Follow Institutional Protocols)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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